Cas no 519152-73-9 (3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide)

3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide structure
519152-73-9 structure
Product Name:3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide
CAS No:519152-73-9
MF:C17H10Cl2N4O
MW:357.193500995636
CID:5454842
PubChem ID:2357228
Update Time:2025-05-18

3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • 3-{2-chloroimidazo[1,2-a]pyridin-3-yl}-N-(4-chlorophenyl)-2-cyanoprop-2-enamide
    • AKOS001016213
    • EN300-18169121
    • Z46074737
    • 519152-73-9
    • 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide
    • Inchi: 1S/C17H10Cl2N4O/c18-12-4-6-13(7-5-12)21-17(24)11(10-20)9-14-16(19)22-15-3-1-2-8-23(14)15/h1-9H,(H,21,24)
    • InChI Key: BYVQRGWIOAFQMM-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(Cl)C=C1)(=O)C(C#N)=CC1N2C(=NC=1Cl)C=CC=C2

Computed Properties

  • Exact Mass: 356.0231663g/mol
  • Monoisotopic Mass: 356.0231663g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 9.07±0.70(Predicted)

3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18169121-0.05g
519152-73-9 90%
0.05g
$246.0 2023-09-19

3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide Related Literature

Additional information on 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide

Introduction to 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide (CAS No. 519152-73-9)

3-(2-Chloroimidazo[1,2-a]pyridin-3-yl-N-(4-chlorophenyl)-2-cyano-2-propenamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 519152-73-9, belongs to a class of heterocyclic molecules that have been extensively studied for their biological activity and pharmacological properties.

The molecular structure of 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a chloroimidazo[1,2-a]pyridine core, combined with a cyano-substituted enamide moiety, makes this compound a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in imidazopyridine derivatives due to their demonstrated efficacy in various biological assays. The chloro substituent on the imidazopyridine ring enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Additionally, the cyano group introduces a polar moiety that can interact with biological targets, potentially modulating enzyme activity or receptor binding.

One of the most compelling aspects of 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of chlorinated aromatic rings and heterocyclic cores provides a versatile scaffold for medicinal chemists to explore new chemical space. This flexibility has led to several innovative approaches in designing molecules with enhanced pharmacological profiles.

Recent studies have highlighted the importance of imidazopyridine derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The N-(4-chlorophenyl) group in 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide may contribute to its interaction with these targets by providing a suitable binding pocket for covalent or non-covalent interactions.

The cyano-substituted enamide moiety is another critical feature that warrants further exploration. Enamides are known to exhibit diverse biological activities, including anti-inflammatory and analgesic effects. The cyano group further enhances the electrophilicity of this moiety, which could be exploited for designing molecules with targeted action against specific disease pathways.

In the context of drug discovery, the synthesis and characterization of 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide represent a significant step forward. The compound's unique structural features make it an attractive candidate for further optimization through structure-based drug design or computational modeling. These approaches can help identify analogs with improved solubility, bioavailability, and target specificity.

The potential applications of this compound extend beyond oncology. Emerging research suggests that imidazopyridine derivatives may also play a role in treating infectious diseases and neurological disorders. The ability of these molecules to modulate various biological pathways makes them valuable tools for understanding disease mechanisms and developing novel therapeutics.

In conclusion, 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N-(4-chlorophenyl)-2-cyano-2-propenamide (CAS No. 519152-73-9) is a promising pharmacological entity with a rich structural framework. Its potential as an intermediate in drug synthesis and its demonstrated biological activity make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly contribute to the development of next-generation pharmaceuticals.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent